Cas no 1019097-88-1 (N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-fluorobenzamide)

• Product Name: N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-fluorobenzamide
• CAS No: 1019097-88-1
• MF: C₂₂H₁₉FN₆O
• MW: 402.424267053604
• CID: 6431624
• PubChem ID: 25668666
• Update Time: 2025-05-26

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-fluorobenzamide
• N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]-3-fluorobenzamide
• AKOS024638987
• SR-01000912016-1
• SR-01000912016
• N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-3-fluorobenzamide
• F2320-0270
• 1019097-88-1

• Inchi： 1S/C22H19FN6O/c1-14-12-15(2)29(28-14)21-11-10-20(26-27-21)24-18-6-8-19(9-7-18)25-22(30)16-4-3-5-17(23)13-16/h3-13H,1-2H3,(H,24,26)(H,25,30)
• InChI Key： DITNSSPHSVXHGK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NN=C(N3C(C)=CC(C)=N3)C=C2)C=C1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 402.16043741g/mol
• Monoisotopic Mass: 402.16043741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.7Ų

Additional information on N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-fluorobenzamide

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-fluorobenzamide: A Comprehensive Overview

The compound with CAS No. 1019097-88-1, known as N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-fluorobenzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a pyridazine ring, a pyrazole moiety, and a benzamide group. The presence of these functional groups endows the molecule with unique chemical and biological properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to modulate key biological targets, such as kinases and receptors, which are critical in diseases like cancer and neurodegenerative disorders. The pyridazine ring, a six-membered aromatic structure with two nitrogen atoms, plays a pivotal role in determining the compound's pharmacokinetic properties. Its ability to form hydrogen bonds and π–π interactions with biomolecules enhances its bioavailability and efficacy.

The pyrazole moiety, a five-membered ring containing two nitrogen atoms, contributes to the compound's stability and selectivity. This group is known for its ability to act as a hydrogen bond donor or acceptor, which is essential for interactions with biological targets. Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound to specific proteins, providing valuable insights into its therapeutic potential.

In addition to its biological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The benzamide group, which contains a carbonyl group attached to an aromatic ring, contributes to the molecule's conjugation length and electron transport properties. These characteristics are crucial for achieving high performance in electronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent attachment of the pyrazole and benzamide groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for further studies.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemical agents. Its degradation pathways have been investigated under various environmental conditions, providing insights into its eco-friendliness.

In conclusion, CAS No. 1019097-88-1 represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both therapeutic and materials-based innovations. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing science and technology.